Cas no 655-14-1 (2,5-difluorobenzene-1,4-dicarboxylic acid)

• Product Name: 2,5-difluorobenzene-1,4-dicarboxylic acid
• CAS No: 655-14-1
• MF: C₈H₄F₂O₄
• MW: 202.111769676208
• MDL: MFCD00042502
• CID: 516115
• PubChem ID: 69563
• Update Time: 2025-10-10

2,5-difluorobenzene-1,4-dicarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzenedicarboxylicacid, 2,5-difluoro-
• 2,5-difluoroterephthalic acid
• 2,5-difluorobenzene-1,4-dicarboxylic acid
• NS00042709
• 655-14-1
• EINECS 211-508-9
• LWKOWFVDUSZDRA-UHFFFAOYSA-N
• 1,?4-?Benzenedicarboxylic acid, 2,?5-?difluoro-
• 2,5-difluoroterephthalicacid
• YSWG388
• MFCD00042502
• 1,4-Benzenedicarboxylicacid,2,5-difluoro
• Z1269187918
• F16071
• AS-75758
• AKOS028113494
• DTXSID50215804
• CS-0163371
• EN300-233462
• DB-010718
• SCHEMBL1713733

• MDL： MFCD00042502
• Inchi： 1S/C8H4F2O4/c9-5-1-3(7(11)12)6(10)2-4(5)8(13)14/h1-2H,(H,11,12)(H,13,14)
• InChI Key： LWKOWFVDUSZDRA-UHFFFAOYSA-N
• SMILES： FC1C=C(C(=O)O)C(=CC=1C(=O)O)F

Computed Properties

• Exact Mass: 202.00772
• Monoisotopic Mass: 202.008
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74.6A^2
• XLogP3: 1.2

Experimental Properties

• Density: 1.644
• Boiling Point: 370.1°C at 760 mmHg
• Flash Point: 177.6°C
• Refractive Index: 1.566
• PSA: 74.6

Additional information on 2,5-difluorobenzene-1,4-dicarboxylic acid

2,5-Difluorobenzene-1,4-Dicarboxylic Acid: A Comprehensive Overview

2,5-Difluorobenzene-1,4-dicarboxylic acid, also known by its CAS number 655-14-1, is a significant compound in the field of organic chemistry. This compound is characterized by its benzene ring structure with two fluorine atoms at the 2 and 5 positions and two carboxylic acid groups at the 1 and 4 positions. The presence of these functional groups makes it a versatile molecule with applications in various industries.

The synthesis of 2,5-difluorobenzene-1,4-dicarboxylic acid typically involves a multi-step process that includes fluorination and oxidation reactions. Recent advancements in synthetic methodologies have enabled the production of this compound with higher yields and improved purity. Researchers have explored the use of microwave-assisted synthesis and catalytic systems to optimize the reaction conditions, making the process more efficient and environmentally friendly.

2,5-Difluorobenzene-1,4-dicarboxylic acid finds extensive use in the pharmaceutical industry as an intermediate for drug development. Its unique structure allows for the formation of various bioactive compounds through esterification or amidation reactions. For instance, derivatives of this compound have been studied for their potential as anti-inflammatory agents and inhibitors of certain enzymes involved in disease pathways.

In the field of materials science, this compound serves as a building block for synthesizing advanced polymers and coatings. The carboxylic acid groups can be polymerized or cross-linked to form high-performance materials with tailored properties such as thermal stability and mechanical strength. Recent studies have highlighted its role in creating biodegradable polymers, which are increasingly sought after due to environmental concerns.

The electronic properties of 2,5-difluorobenzene-1,4-dicarboxylic acid make it an interesting candidate for applications in electronics and optoelectronics. Its ability to form self-assembled monolayers (SAMs) on various substrates has been explored for use in sensors and organic light-emitting diodes (OLEDs). Researchers have reported enhanced charge transport properties when this compound is incorporated into organic semiconductor materials.

The environmental impact of 2,5-difluorobenzene-1,4-dicarboxylic acid has also been a topic of recent research. Studies have focused on its biodegradation pathways and toxicity profiles to ensure safe handling and disposal practices. Efforts are being made to develop eco-friendly alternatives or recycling methods to minimize its ecological footprint.

In conclusion, 2,5-difluorobenzene-1,4-dicarboxylic acid is a multifaceted compound with a wide range of applications across different scientific domains. Its structural features provide a foundation for innovative research and development activities. As advancements in synthetic techniques and material science continue to unfold, this compound is expected to play an even more pivotal role in shaping future technologies.